N-Boc Fluvoxamine-d3
N-Boc Fluvoxamine-d3
Brand Name:
Vulcanchem
CAS No.:
1185235-90-8
VCID:
VC0027273
InChI:
InChI=1S/C20H29F3N2O4/c1-19(2,3)29-18(26)24-12-14-28-25-17(7-5-6-13-27-4)15-8-10-16(11-9-15)20(21,22)23/h8-11H,5-7,12-14H2,1-4H3,(H,24,26)/b25-17+/i4D3
SMILES:
CC(C)(C)OC(=O)NCCON=C(CCCCOC)C1=CC=C(C=C1)C(F)(F)F
Molecular Formula:
C20H29F3N2O4
Molecular Weight:
421.476
N-Boc Fluvoxamine-d3
CAS No.: 1185235-90-8
Reference Standards
VCID: VC0027273
Molecular Formula: C20H29F3N2O4
Molecular Weight: 421.476
CAS No. | 1185235-90-8 |
---|---|
Product Name | N-Boc Fluvoxamine-d3 |
Molecular Formula | C20H29F3N2O4 |
Molecular Weight | 421.476 |
IUPAC Name | tert-butyl N-[2-[(E)-[5-(trideuteriomethoxy)-1-[4-(trifluoromethyl)phenyl]pentylidene]amino]oxyethyl]carbamate |
Standard InChI | InChI=1S/C20H29F3N2O4/c1-19(2,3)29-18(26)24-12-14-28-25-17(7-5-6-13-27-4)15-8-10-16(11-9-15)20(21,22)23/h8-11H,5-7,12-14H2,1-4H3,(H,24,26)/b25-17+/i4D3 |
Standard InChIKey | AWASKHZMVXXGIR-IZQXHPOISA-N |
SMILES | CC(C)(C)OC(=O)NCCON=C(CCCCOC)C1=CC=C(C=C1)C(F)(F)F |
Synonyms | (E)-7-[4-(Trifluoromethyl)phenyl]-5,12-dioxa-2,6-diazatridec-6-enoic Acid-d3 1,1-Dimethylethyl Ester; |
PubChem Compound | 46780869 |
Last Modified | Nov 11 2021 |
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